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Compound of Interest

Compound Name: Aluminum-calcium

Cat. No.: B13803358

Audience: Researchers, scientists, and drug development professionals.

Introduction Grain refinement is a critical metallurgical process for enhancing the mechanical
properties of magnesium (Mg) alloys. A fine, equiaxed grain structure typically leads to
improved strength, ductility, and formability. While zirconium is a potent refiner for aluminum-
free Mg alloys, it is ineffective in common Mg-Al-based alloys due to the formation of stable Al-
Zr intermetallics. The addition of aluminum-calcium (Al-Ca), often in the form of a master
alloy, has been identified as an effective and economical method for grain refining Mg-Al based
alloys. This document outlines the mechanism, efficacy, and experimental protocols for utilizing
Al-Ca as a grain refiner in magnesium alloys.

Mechanism of Grain Refinement

The primary mechanism for grain refinement in magnesium alloys by Al-Ca additions is
heterogeneous nucleation. When added to the molten magnesium, aluminum and calcium
combine to form intermetallic compounds, most notably Al2Ca. These Al2Ca particles are
stable at the melt temperature and have a low crystallographic mismatch with the a-Mg matrix,
allowing them to act as potent nucleation sites during solidification.[1] This process leads to a
significant increase in the number of grains, resulting in a finer and more uniform
microstructure. The segregation of calcium, which has a high growth restriction factor (Q-value
of 11.94), also contributes to inhibiting grain growth.[1]
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Process Mechanism Result
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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